Cas no 108299-45-2 (Aniline,4,4'-(methylenedioxy)di-, dihydrochloride (6CI))

• Product Name: Aniline,4,4'-(methylenedioxy)di-, dihydrochloride (6CI)
• CAS No: 108299-45-2
• MF: C₁₃H₁₆Cl₂N₂O₂
• MW: 303.184341430664
• CID: 196809
• PubChem ID: 13580680
• Update Time: 2025-04-19

Aniline,4,4'-(methylenedioxy)di-, dihydrochloride (6CI) Chemical and Physical Properties

Names and Identifiers

• Aniline,4,4'-(methylenedioxy)di-, dihydrochloride (6CI)
• [4-[(4-azaniumylphenoxy)methoxy]phenyl]azanium,dichloride
• 4,4'-(Methylenedioxy)dianiline dihydrochloride
• 4,4'-[methanediylbis(oxy)]dianilinium dichloride
• AC1L1STT
• ANILINE, 4,4'-(METHYLENEDIOXY)DI-, DIHYDROCHLORIDE
• B 2496
• Bis-(4-amino-phenoxy)-methan, Dihydrochlorid
• bis-(4-amino-phenoxy)-methane, dihydrochloride
• Formaldehyde, bis(p-aminophenyl acetal), dihydrochloride
• LS-19884
• M &amp
• M B 2496
• 4,4'-[Methylenebis(oxy)]dianiline--hydrogen chloride (1/2)
• starbld0027983
• 4-[(4-aminophenoxy)methoxy]aniline;dihydrochloride
• 108299-45-2
• DTXSID20910677
• 4,4'-(Methylenebis(oxy))dianiline dihydrochloride

• Inchi： 1S/C13H14N2O2.2ClH/c14-10-1-5-12(6-2-10)16-9-17-13-7-3-11(15)4-8-13;;/h1-8H,9,14-15H2;2*1H
• InChI Key： QCGOQBJTVONHSB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(COC1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 285.9338
• Monoisotopic Mass: 302.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 63.06